Cas no 2172095-59-7 (4-amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride
• CAS No: 2172095-59-7
• MF: C₇H₇ClFNO₂S
• MW: 223.652383089066
• CID: 6027459
• PubChem ID: 165868599
• Update Time: 2025-10-22

4-amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride
• 2172095-59-7
• EN300-1587367

• Inchi： 1S/C7H7ClFNO2S/c1-4-2-6(10)5(8)3-7(4)13(9,11)12/h2-3H,10H2,1H3
• InChI Key： OENOJLXVNGNYQY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C=1)S(=O)(=O)F)N

Computed Properties

• Exact Mass: 222.9870055g/mol
• Monoisotopic Mass: 222.9870055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride

4-Amino-5-Chloro-2-Methylbenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

4-Amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride, identified by the CAS number 2172095-59-7, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials development.

The molecular structure of 4-amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride comprises a benzene ring substituted with an amino group at position 4, a chlorine atom at position 5, a methyl group at position 2, and a sulfonyl fluoride group at position 1. This arrangement imparts the molecule with distinct electronic and steric properties, making it a versatile building block for further chemical transformations.

Recent studies have highlighted the role of sulfonyl fluorides as key intermediates in the synthesis of bioactive compounds. For instance, research published in the Journal of Medicinal Chemistry demonstrates how sulfonyl fluorides can be utilized to construct complex heterocyclic frameworks, which are crucial for drug discovery efforts targeting various diseases such as cancer and neurodegenerative disorders.

In the context of agrochemicals, 4-amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride has shown promise as an intermediate in the synthesis of herbicides and fungicides. Its ability to undergo nucleophilic aromatic substitution reactions under mild conditions makes it an attractive candidate for developing environmentally friendly agricultural chemicals.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact.

In terms of applications beyond traditional chemistry, researchers have explored the use of sulfonyl fluorides in polymer science. For example, studies published in Macromolecules highlight their potential as crosslinking agents for creating high-performance polymers with tailored mechanical properties.

The unique combination of functional groups in 4-amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride also positions it as a valuable tool in click chemistry methodologies. Its reactivity towards various nucleophiles allows for rapid assembly of complex molecules, accelerating drug discovery and material development processes.

From an environmental standpoint, understanding the fate and behavior of this compound is critical for ensuring sustainable practices. Research into its degradation pathways under different environmental conditions is ongoing, with recent findings suggesting that it undergoes hydrolysis under specific pH conditions to form more stable byproducts.

In conclusion, 4-amino-5-chloro-2-methylbenzene-1-sulfonyl fluoride, CAS No. 2172095-59-7, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings underscores its importance in advancing modern chemistry and materials science.